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Compound of Interest

Compound Name:
3-Bromo-5-

(trifluoromethoxy)benzoic acid

Cat. No.: B1273186 Get Quote

For immediate reference, 3-Bromo-5-(trifluoromethoxy)benzoic acid must be managed as a

halogenated organic hazardous waste. Disposal down the drain or mixing with general

laboratory trash is strictly prohibited.[1][2] The required method of disposal is high-temperature

incineration conducted by a licensed hazardous waste management service.[2][3] This guide

provides detailed operational procedures for safe handling, temporary storage, spill

management, and preparation for final disposal, tailored for research and drug development

professionals.

Immediate Safety and Handling Precautions
Before handling 3-Bromo-5-(trifluoromethoxy)benzoic acid, it is critical to understand its

hazards and utilize appropriate personal protective equipment (PPE). The compound is

classified as causing skin irritation (H315), serious eye irritation (H319), and potential

respiratory irritation (H335).[3][4]

Personal Protective Equipment (PPE): All handling of this compound and its associated waste

must take place in a well-ventilated area, ideally within a certified chemical fume hood.[5][6]
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[3]

Protects against splashes and

airborne dust particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[6]

Prevents skin contact and

potential absorption.

Body Protection Laboratory coat.[5]
Protects personal clothing from

contamination.

Respiratory

Use only in a well-ventilated

area or outdoors.[3] A NIOSH-

approved respirator may be

necessary if dust is generated

and ventilation is insufficient.[5]

Prevents inhalation of irritating

dust.

Safe Handling Practices:

Avoid contact with skin and eyes.[6]

Do not breathe dust, mist, or spray.[3]

Wash hands thoroughly after handling.[3]

Ensure containers are kept tightly closed when not in use.[5]

Avoid creating dust.[5][6]

Waste Segregation and Containment
Proper segregation is the most critical step in the disposal process. As a halogenated organic

acid, this waste must not be mixed with non-halogenated waste streams.[7][8]

Waste Collection Protocol:

Solid Waste: Collect pure 3-Bromo-5-(trifluoromethoxy)benzoic acid, contaminated

weighing papers, and other contaminated consumables (e.g., gloves, wipes) in a dedicated,
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compatible, and clearly labeled hazardous waste container.[2][7] Polyethylene containers are

often suitable.[1]

Contaminated Solvents: If the compound is dissolved in a solvent, the entire solution should

be collected as halogenated liquid waste, separate from non-halogenated solvent waste.[9]

[10]

Labeling: Waste containers must be labeled with the words "Hazardous Waste" and the full

chemical name: "Waste 3-Bromo-5-(trifluoromethoxy)benzoic acid".[7][8] Do not use

abbreviations or chemical formulas.[7] The label must be affixed as soon as the first drop of

waste is added.[8]

Storage: Store waste containers in a designated and secure satellite accumulation area,

such as a chemical storage cabinet, away from incompatible materials like strong oxidizing

agents, acids, and bases.[1][3] Ensure the container is kept tightly closed in a cool, dry, and

well-ventilated location.[4][5]

Spill Management Protocol
In the event of a spill, immediate and proper cleanup is essential to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Ensure the area is well-ventilated.[6] If the spill is significant,

evacuate non-essential personnel from the immediate area.[6]

Wear Appropriate PPE: Do not attempt to clean a spill without the proper personal protective

equipment as outlined in Section 1.[3]

Containment: For solid spills, carefully sweep or shovel the material to minimize dust

generation.[3] Place the collected material into a suitable, labeled container for disposal.[3]

[6]

Decontamination: Clean the spill area thoroughly. All cleaning materials (e.g., absorbent

pads, wipes) must also be disposed of as halogenated hazardous waste.[2][7]

Environmental Protection: Prevent spilled material from entering drains, sewers, or public

waters.[3] If this occurs, notify the relevant authorities immediately.[3]
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Final Disposal Procedures
The ultimate disposal of 3-Bromo-5-(trifluoromethoxy)benzoic acid must be performed by a

licensed and certified hazardous waste management provider.

Recommended Disposal Method: The preferred method is high-temperature incineration at

an authorized facility equipped with an afterburner and a flue gas scrubber.[2][3] This is

necessary to neutralize acidic gases, such as hydrogen bromide and hydrogen fluoride, that

are produced during combustion.

Arranging Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the collection of the properly contained and labeled waste.[8] Do

not attempt to transport hazardous waste yourself.

Quantitative Data Summary
The following table summarizes key quantitative data for 3-Bromo-5-
(trifluoromethoxy)benzoic acid.

Property Value Source(s)

CAS Number 453565-90-7 [3][4]

Molecular Formula C8H4BrF3O3 [3]

Physical Form Solid [11]

Melting Point 132.3 - 132.8 °C [12]

Boiling Point 284.3 °C at 760 mmHg [12]

Density 1.8 ± 0.1 g/cm³ [12]

Flash Point 125.8 ± 27.3 °C [12]

Experimental Protocols and Visualizations
This document provides procedural guidance for disposal. For experimental protocols involving

the use of this chemical, please refer to your specific laboratory's Standard Operating

Procedures (SOPs) and the manufacturer's Safety Data Sheet (SDS).
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Disposal Workflow for 3-Bromo-5-(trifluoromethoxy)benzoic Acid

Disposal Workflow for 3-Bromo-5-(trifluoromethoxy)benzoic Acid

Waste Generated

Is the waste solid or
 a contaminated consumable?

Is the waste a solution
 containing the compound?

No

Collect in dedicated
'Halogenated Solids' container.

Yes

Collect in dedicated
'Halogenated Liquids' container.

Yes

Label container with 'Hazardous Waste'
 and full chemical name.

Store container in a cool, dry,
 ventilated, and designated area.

Container is full or
 ready for pickup.

Arrange for pickup by
 licensed waste disposal service.

Yes

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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